Cas no 59090-35-6 (2,4(1H,3H)-Pyrimidinedione,5-(2-propen-1-yl)-)
59090-35-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-(2-propen-1-yl)-
CAS No:59090-35-6
MF:C7H8N2O2
MW:152.150621414185
CID:383720
PubChem ID:255537
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-(2-propen-1-yl)-
- 5-prop-2-enyl-1H-pyrimidine-2,4-dione
- 5-(prop-2-en-1-yl)pyrimidine-2,4(1h,3h)-dione
- 5-allyl-1H-pyrimidine-2,4-dione
- 5-allylpyrimidine-2,4(1H,3H)-dione
- 5-allyluracil
- 5-Allyl-uracil
- AC1L5SMG
- AC1Q6CHE
- AR-1G5694
- CCG-40414
- CTK5A9423
- NSC81160
- SureCN175877
- 59090-35-6
- SCHEMBL175877
- NSC-81160
- DTXSID90292250
- VOBFOFTXJVSVTJ-UHFFFAOYSA-N
-
- Inchi: 1S/C7H8N2O2/c1-2-3-5-4-8-7(11)9-6(5)10/h2,4H,1,3H2,(H2,8,9,10,11)
- InChI Key: VOBFOFTXJVSVTJ-UHFFFAOYSA-N
- SMILES: O=C1C(=CNC(N1)=O)CC=C
Computed Properties
- Exact Mass: 152.05864
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
- LogP: -0.20830
2,4(1H,3H)-Pyrimidinedione,5-(2-propen-1-yl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
59090-35-6 (2,4(1H,3H)-Pyrimidinedione,5-(2-propen-1-yl)-) Related Products
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- 17432-95-0(5-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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